Bis(fluorodioctylstannyl)methane
Overview
Description
“Bis(fluorodioctylstannyl)methane” is also known as “Fluoride ionophore I Selectophore”. It has the empirical formula C33H70F2Sn2 and a molecular weight of 742.33 . It is used as a selective ionophore for the determination of fluoride .
Molecular Structure Analysis
The molecular structure of “Bis(fluorodioctylstannyl)methane” is represented by the SMILES string CCCCCCCCSn(CCCCCCCC)CSn(CCCCCCCC)CCCCCCCC . This indicates that the molecule consists of two octylstannyl groups attached to a central methane group, with each stannyl group also attached to a fluoride ion .
Physical And Chemical Properties Analysis
“Bis(fluorodioctylstannyl)methane” has an empirical formula of C33H70F2Sn2 and a molecular weight of 742.33 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.
Scientific Research Applications
Synthesis and Characterization
Bis(fluorodioctylstannyl)methane has been a subject of interest in the field of organic synthesis and characterization. For example, the synthesis of bis[di-n-alkyl(fluoro)stannyl]methanes, such as [(R2)FSn]2CH2, where R = n-octyl or n-dodecyl, has been reported. These compounds exhibit a unique dimeric structure in solution with pentacoordinate tin atoms. Their ability to bind fluoride ion selectively and reversibly was evaluated through potentiometric measurements, indicating a preference for fluoride over other lipophilic anions (Chaniotakis et al., 2004).
Fluoride Recognition and Potentiometric Properties
Bis(fluorodioctylstannyl)methane and related compounds have been studied for their fluoride recognition capabilities. A series of bis(halodiphenylstannyl)alkanes were evaluated as fluoride ionophores in polymeric-membrane ion-selective electrodes. The selectivity pattern of these molecules is influenced by their structural characteristics. For example, bis(chlorodiphenylstannyl)methane showed a remarkable preference towards fluoride, suggesting its utility in the development of fluoride-selective sensors (Perdikaki et al., 2002).
Chemical Sensing Applications
Oxidized bis(indolyl)methane, a related compound, has demonstrated potential as a selective colorimetric sensor for fluoride in aprotic solvents and for weak acidic species in water-containing media. The dramatic color change observed is due to the deprotonation/protonation of the molecule, indicating its application in chemical sensing (He et al., 2006).
Structural Studies
The structural characteristics of bis(fluorodioctylstannyl)methane and similar compounds have been a topic of research. For instance, the crystal and molecular structure of bis(chlorodiphenylstannyl)methane was determined, revealing pentacoordination of tin atoms with intra- and inter-molecular chlorine bridges. Such studies are crucial for understanding the properties and potential applications of these compounds (Meunier-Piret et al., 1985).
Safety and Hazards
Future Directions
One of the future directions for “Bis(fluorodioctylstannyl)methane” could be its use in wearable technology for the detection of fluoride ions. A recent study described a textile-based fluoride sensor that uses “Bis(fluorodioctylstannyl)methane” as a fluoride-selective ionophore . This sensor could potentially be used for the detection of G-type nerve agents, expanding the scope of wearable solid-contact anion sensors .
properties
IUPAC Name |
fluoro-[[fluoro(dioctyl)stannyl]methyl]-dioctylstannane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C8H17.CH2.2FH.2Sn/c4*1-3-5-7-8-6-4-2;;;;;/h4*1,3-8H2,2H3;1H2;2*1H;;/q;;;;;;;2*+1/p-2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNHZPNMTFJBTPD-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC[Sn](CCCCCCCC)(C[Sn](CCCCCCCC)(CCCCCCCC)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H70F2Sn2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20583345 |
Source
|
| Record name | Methylenebis[fluoro(dioctyl)stannane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20583345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
742.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(fluorodioctylstannyl)methane | |
CAS RN |
767355-17-9 |
Source
|
| Record name | Methylenebis[fluoro(dioctyl)stannane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20583345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | fluoro[(fluorodioctylstannyl)methyl]dioctylstannane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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